Cas no 1068661-35-7 (6,6'-Di-O-sinapoylsucrose)
6,6'-Di-O-sinapoylsucrose structure
Product Name:6,6'-Di-O-sinapoylsucrose
6,6'-Di-O-sinapoylsucrose Chemical and Physical Properties
Names and Identifiers
-
- HY-N9859
- 6,6'-Di-O-sinapoylsucrose
- DA-49900
- AKOS040762975
- F94153
- 1068661-35-7
- CS-0203997
-
- Inchi: InChI=1S/C34H42O19/c1-45-18-9-16(10-19(46-2)26(18)38)5-7-24(36)49-13-22-28(40)30(42)31(43)33(51-22)53-34(15-35)32(44)29(41)23(52-34)14-50-25(37)8-6-17-11-20(47-3)27(39)21(12-17)48-4/h5-12,22-23,28-33,35,38-44H,13-15H2,1-4H3/b7-5+,8-6+
- InChI Key: SWQXZNQYKZIRJS-KQQUZDAGSA-N
- SMILES: COc1cc(\C=C\C(=O)OCC2OC(CO)(OC3OC(COC(=O)\C=C\c4cc(OC)c(O)c(OC)c4)C(O)C(O)C3O)C(O)C2O)cc(OC)c1O
Computed Properties
- Exact Mass: 754.23202911g/mol
- Monoisotopic Mass: 754.23202911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 53
- Rotatable Bond Count: 17
- Complexity: 1210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 279Ų
Experimental Properties
- Color/Form: Powder
6,6'-Di-O-sinapoylsucrose Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
6,6'-Di-O-sinapoylsucrose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5838-5 mg |
6,6'-Di-O-sinapoylsucrose |
1068661-35-7 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN5838-1 mL * 10 mM (in DMSO) |
6,6'-Di-O-sinapoylsucrose |
1068661-35-7 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6720 | 2023-09-15 | |
| TargetMol Chemicals | TN5838-5mg |
6,6'-Di-O-sinapoylsucrose |
1068661-35-7 | 5mg |
¥ 4420 | 2024-07-20 | ||
| TargetMol Chemicals | TN5838-1 ml * 10 mm |
6,6'-Di-O-sinapoylsucrose |
1068661-35-7 | 1 ml * 10 mm |
¥ 6720 | 2024-07-20 | ||
| TargetMol Chemicals | TN5838-5mg |
6,6'-Di-O-sinapoylsucrose |
1068661-35-7 | 5mg |
¥ 4420 | 2024-07-24 | ||
| TargetMol Chemicals | TN5838-1 ml * 10 mm |
6,6'-Di-O-sinapoylsucrose |
1068661-35-7 | 1 ml * 10 mm |
¥ 6720 | 2024-07-24 |
6,6'-Di-O-sinapoylsucrose Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
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